Cas no 570410-94-5 (1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino-2-butyl-)

• Product Name: 1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino-2-butyl-
• CAS No: 570410-94-5
• MF: C₂₂H₃₃N₅
• MW: 367.53092455864
• CID: 346846
• PubChem ID: 22344448
• Update Time: 2025-04-19

1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino-2-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino-2-butyl-
• 1-(8-aminooctyl)-2-butylimidazo[4,5-c]quinolin-4-amine
• DTXSID10625041
• 1-(8-aminooctyl)2-butyl-1H-imidazo[4,5-c]quinolin-4amine
• SCHEMBL3863599
• 1-(8-aminooctyl)-2-butyl-1H-imidazo[4,5-c]quinolin-4-amine
• ZMEHZFJSLRYXOO-UHFFFAOYSA-N
• 570410-94-5

• Inchi： 1S/C22H33N5/c1-2-3-14-19-26-20-21(17-12-8-9-13-18(17)25-22(20)24)27(19)16-11-7-5-4-6-10-15-23/h8-9,12-13H,2-7,10-11,14-16,23H2,1H3,(H2,24,25)
• InChI Key： ZMEHZFJSLRYXOO-UHFFFAOYSA-N
• SMILES： N1(C(CCCC)=NC2C(N)=NC3C=CC=CC=3C1=2)CCCCCCCCN

Computed Properties

• Exact Mass: 367.27389
• Monoisotopic Mass: 367.27359607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 82.75